Cas no 95646-96-1 (Chrysene-6-carboxylic acid)

• Product Name: Chrysene-6-carboxylic acid
• CAS No: 95646-96-1
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• CID: 2819205
• PubChem ID: 20267708
• Update Time: 2025-04-21

Chrysene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70604352
• 95646-96-1
• 6-Chrysenecarboxylic acid
• CHRYSENE-6-CARBOXYLIC ACID
• DTXCID80555109
• SCHEMBL10946505
• Chrysene-6-carboxylic acid

• Inchi： 1S/C19H12O2/c20-19(21)18-11-17-13-6-2-1-5-12(13)9-10-16(17)14-7-3-4-8-15(14)18/h1-11H,(H,20,21)
• InChI Key： CJXWVJPKDWMXEG-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 272.083729621Da
• Monoisotopic Mass: 272.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 37.3Ų